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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Black 26, also known by its Colour Index name C.I. 27070, is a disazo acid dye

characterized by its deep black hue and its application in the dyeing of various materials such

as wool, polyamide, silk, and leather.[1][2] Its chemical structure, containing two azo (-N=N-)

groups and sulfonic acid moieties, imparts its characteristic color and water solubility, making it

suitable for dyeing processes in acidic media. This technical guide provides a comprehensive

overview of the physical and chemical properties of Acid Black 26, along with detailed

experimental protocols for its synthesis and characterization, aimed at professionals in

research and development.

Physicochemical Properties
Acid Black 26 is a complex organic molecule with specific properties that dictate its behavior

and applications. A summary of its key physical and chemical data is presented below.

General and Physical Properties
This table summarizes the main identifiers and physical characteristics of Acid Black 26.
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Property Value Reference(s)

CI Name Acid Black 26 [2]

CI Number 27070 [2]

CAS Number 6262-07-3 [2]

Molecular Formula C₃₂H₂₁N₅Na₂O₇S₂ [2]

Molecular Weight 697.65 g/mol [2]

Appearance Bluish-black powder [1]

Melting Point Decomposes above 200°C [3]

Solubility and Spectroscopic Data
The solubility and spectroscopic characteristics are crucial for the application and analysis of

Acid Black 26.

Property Value Reference(s)

Solubility in Water 100 g/L (at 90°C) [1]

Solubility in Organic Solvents
Slightly soluble in ethanol and

acetone
[1]

Behavior in Concentrated

H₂SO₄

Turns violet, becomes blue

upon dilution
[1]

Maximum Absorption

Wavelength (λmax)

Approximately 600 nm in

aqueous solution
[3]

Synthesis of Acid Black 26
The synthesis of Acid Black 26 is a multi-step process involving diazotization and coupling

reactions, typical for azo dyes.

Manufacturing Process
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The industrial synthesis of Acid Black 26 involves a two-step coupling process.[2] First, 5-

Amino-2-(phenylamino)benzenesulfonic acid is diazotized and coupled with Naphthalen-1-

amine. The resulting monoazo intermediate is then diazotized again and coupled with 6-

Hydroxynaphthalene-2-sulfonic acid to yield the final disazo dye.[2]

Laboratory-Scale Synthesis Protocol
The following is a representative experimental protocol for the laboratory synthesis of Acid
Black 26, based on the established chemistry of azo dye formation.

Step 1: Diazotization of 5-Amino-2-(phenylamino)benzenesulfonic acid

Dissolve a specific molar equivalent of 5-Amino-2-(phenylamino)benzenesulfonic acid in

dilute hydrochloric acid.

Cool the solution to 0-5°C in an ice-salt bath with constant stirring.

Slowly add a stoichiometric amount of a pre-cooled aqueous solution of sodium nitrite

(NaNO₂) dropwise, maintaining the temperature below 5°C.

Stir the reaction mixture for 30-60 minutes at 0-5°C to ensure complete formation of the

diazonium salt. The completion of diazotization can be checked using starch-iodide paper.

Step 2: First Coupling Reaction

In a separate beaker, dissolve an equimolar amount of Naphthalen-1-amine in a suitable

solvent and cool it to 0-5°C.

Slowly add the diazonium salt solution from Step 1 to the Naphthalen-1-amine solution with

vigorous stirring, while maintaining the temperature at 0-5°C.

Adjust the pH of the reaction mixture to the optimal range for coupling (typically weakly acidic

to neutral) by adding a suitable base, such as sodium acetate.

Continue stirring for several hours until the coupling reaction is complete, which can be

monitored by techniques like thin-layer chromatography (TLC).

Step 3: Diazotization of the Intermediate Monoazo Compound
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Isolate the monoazo product from the first coupling step.

Repeat the diazotization procedure as described in Step 1, using the isolated intermediate

as the starting amine.

Step 4: Second Coupling Reaction

Dissolve an equimolar amount of 6-Hydroxynaphthalene-2-sulfonic acid in an alkaline

solution (e.g., sodium carbonate or sodium hydroxide solution) and cool to 0-5°C.

Slowly add the diazonium salt solution of the intermediate from Step 3 to the solution of the

coupling component with constant stirring, maintaining the temperature and alkaline pH.

Continue stirring for several hours to ensure the completion of the second coupling reaction.

Step 5: Isolation and Purification

Precipitate the final Acid Black 26 dye from the reaction mixture by "salting out" with sodium

chloride.

Filter the crude product and wash it with a saturated sodium chloride solution to remove

unreacted starting materials and by-products.

Recrystallize the crude product from a suitable solvent system (e.g., water-ethanol mixture)

to obtain the purified dye.

Dry the purified Acid Black 26 in a vacuum oven at a moderate temperature.
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Synthesis Workflow of Acid Black 26
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Caption: Synthesis workflow for Acid Black 26.

Spectroscopic Characterization
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The structural elucidation and purity assessment of Acid Black 26 are typically performed

using a combination of spectroscopic techniques.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is used to determine the maximum absorption wavelength (λmax) of the

dye, which is related to its color, and for quantitative analysis.

Experimental Protocol:

Sample Preparation: Prepare a stock solution of Acid Black 26 of known concentration in

deionized water. From the stock solution, prepare a series of dilutions to fall within the linear

range of the spectrophotometer.

Instrumental Analysis: Record the UV-Vis spectrum of each solution over a wavelength range

of 200-800 nm using a double-beam UV-Vis spectrophotometer, with deionized water as the

reference.

Data Analysis: Identify the λmax from the spectrum. A plot of absorbance at λmax versus

concentration should yield a linear calibration curve according to the Beer-Lambert law.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is employed to identify the functional groups present in the Acid Black 26
molecule.

Experimental Protocol:

Sample Preparation: Prepare a KBr pellet by mixing a small amount of finely ground, dry

Acid Black 26 powder with spectroscopic grade potassium bromide (KBr).

Instrumental Analysis: Record the FTIR spectrum of the KBr pellet over a wavenumber range

of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands for the functional groups present

in the molecule.

Expected Characteristic FTIR Peaks:
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Wavenumber (cm⁻¹) Functional Group Assignment

~3400 O-H and N-H stretching

~1600 C=C aromatic stretching

~1500-1400 N=N stretching (azo bond)

~1200-1000 S=O stretching (sulfonate group)

~850-750 Aromatic C-H bending

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for the detailed structural elucidation of

organic molecules like Acid Black 26.

Experimental Protocol:

Sample Preparation: Dissolve an accurately weighed sample of Acid Black 26 in a suitable

deuterated solvent (e.g., DMSO-d₆ or D₂O).

Instrumental Analysis: Acquire ¹H and ¹³C NMR spectra using a high-field NMR

spectrometer.

Data Analysis: Analyze the chemical shifts, integration, and coupling patterns to assign the

signals to the respective protons and carbons in the molecular structure.
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Experimental Workflow for Spectroscopic Analysis
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Caption: Generalized workflow for spectroscopic analysis.

Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of Acid Black 26, along with comprehensive methodologies for its synthesis and spectroscopic

characterization. The information presented serves as a valuable resource for researchers and

scientists working with this dye, enabling a deeper understanding of its properties and

facilitating its application in various scientific and industrial fields. The provided protocols offer a
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foundation for the consistent and reliable analysis of Acid Black 26, contributing to the

advancement of research in dye chemistry and material science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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